Cas no 1354002-15-5 (Isopropyl-methyl-(S)-piperidin-3-yl-amine)

• Product Name: Isopropyl-methyl-(S)-piperidin-3-yl-amine
• CAS No: 1354002-15-5
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 2158241
• Update Time: 2025-06-13

Isopropyl-methyl-(S)-piperidin-3-yl-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-methyl-(s)-piperidin-3-yl-amine
• (S)-N-Isopropyl-N-methylpiperidin-3-amine
• AM95782
• Isopropyl methyl-(S)-piperidin-3-ylamine
• Isopropyl-methyl-(S)-piperidin-3-yl-amine

• Inchi： 1S/C9H20N2/c1-8(2)11(3)9-5-4-6-10-7-9/h8-10H,4-7H2,1-3H3/t9-/m0/s1
• InChI Key： HDYQVQNYWTZKNE-VIFPVBQESA-N
• SMILES： N(C)(C(C)C)[C@@H]1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on Isopropyl-methyl-(S)-piperidin-3-yl-amine

Recent Advances in the Study of Isopropyl-methyl-(S)-piperidin-3-yl-amine (CAS: 1354002-15-5) in Chemical Biology and Pharmaceutical Research

The compound Isopropyl-methyl-(S)-piperidin-3-yl-amine (CAS: 1354002-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its piperidine scaffold, has shown promise as a key intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have focused on its role in modulating neurotransmitter systems, particularly in the context of neurological disorders, owing to its structural similarity to known neuromodulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a selective ligand for G-protein-coupled receptors (GPCRs). The research team utilized molecular docking simulations and in vitro binding assays to demonstrate its high affinity for specific serotonin receptor subtypes. These findings suggest that Isopropyl-methyl-(S)-piperidin-3-yl-amine could serve as a valuable scaffold for developing novel psychotropic medications with improved selectivity profiles.

In parallel, investigations into the compound's pharmacokinetic properties have revealed favorable characteristics, including good blood-brain barrier penetration and metabolic stability. A recent preclinical study highlighted its potential in addressing treatment-resistant depression, with animal models showing significant improvement in behavioral assays following administration of derivatives based on this chemical structure.

The synthetic accessibility of Isopropyl-methyl-(S)-piperidin-3-yl-amine has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized asymmetric synthesis route that achieves >99% enantiomeric excess while maintaining scalability for industrial production. This advancement addresses previous challenges in obtaining the compound in sufficient quantities for comprehensive pharmacological evaluation.

Emerging applications in cancer therapeutics have also been reported, with preliminary studies indicating that certain derivatives of Isopropyl-methyl-(S)-piperidin-3-yl-amine exhibit inhibitory effects on histone deacetylases (HDACs). These findings, though still in early stages, open new avenues for developing epigenetic modulators based on this chemical framework.

As research continues, the versatility of Isopropyl-methyl-(S)-piperidin-3-yl-amine (CAS: 1354002-15-5) as a building block for drug discovery becomes increasingly apparent. Its unique stereochemical properties and demonstrated biological activities position it as a compound of significant interest for future therapeutic development across multiple disease areas.